Cas no 174514-07-9 (Fluazolate)

• Product Name: Fluazolate
• CAS No: 174514-07-9
• MF: C₁₅H₁₂BrClF₄N₂O₂
• MW: 443.618596076965
• CID: 196273
• PubChem ID: 3083545
• Update Time: 2025-06-13

Fluazolate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-,1-methylethyl ester
• Fluazolate
• Benzoic acid,5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-,1-met...
• propan-2-yl 5-[4-bromo-1-methyl-5-(trifluoromethyl)pyrazol-3-yl]-2-chloro-4-fluorobenzoate
• 1-methylethyl 5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluorobenzoate
• Isopropazol
• isopropyl 5-[4-bromo-1-methyl-5-(trifluoromethyl)pyrazol-3-yl]-2-chloro-4-fluorobenzoate
• JV 485
• propan-2-yl 5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluorobenzoate
• Twin-Agro
• UNII-KJX9P1E61K
• MON 48500
• 5-[4-BroMo-1-Methyl-5-(trifluoroMethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-
• Isopropyl 5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluorobenzoate
• 5-[4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro- benzoic Acid 1-Methylethyl Ester
• AKOS025394451
• Isopropazol; JV-485;MON 48500
• 1-METHYLETHYL 5-(4-BROMO-1-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YL)-2-CHLORO-4-FLUOROBENZOATE
• KJX9P1E61K
• Fluazolate 100 microg/mL in Acetonitrile
• DTXSID7057999
• FLUAZOLATE [ISO]
• MON48500
• FT-0668564
• FT-0668563
• ISOPROPYL 5-(4-BROMO-1-METHYL-5-(TRIFLUOROMETHYL)PYRAZOL-3-YL)-2-CHLORO-4-FLUOROBENZOATE
• Benzoic acid, 5-(4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)-2-chloro-4-fluoro-, 1-methylethyl ester
• J-010997
• 174514-07-9
• Q1430444
• SCHEMBL38910
• Fluazolate [ISO:BSI]
• MON-48500
• Benzoic acid, 5-[4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-, 1-methylethyl ester
• isopropyl 5-(4-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)-2-chloro-4-fluorobenzoate
• 5-(4-Bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)-2-chloro-4-fluorobenzoic acid isopropyl ester
• CS-0065163
• DTXCID5031767
• HY-118085

• Inchi： 1S/C15H12BrClF4N2O2/c1-6(2)25-14(24)7-4-8(10(18)5-9(7)17)12-11(16)13(15(19,20)21)23(3)22-12/h4-6H,1-3H3
• InChI Key： FKLQIONHGSFYJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N(C)N=C1C1C(=CC(=C(C(=O)OC(C)C)C=1)Cl)F

Computed Properties

• Exact Mass: 441.97100
• Monoisotopic Mass: 441.97068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 5.22610

Additional information on Fluazolate

Recent Advances in Fluazolate (174514-07-9) Research: A Comprehensive Review

Fluazolate (CAS: 174514-07-9) is a well-known herbicide belonging to the pyrazole chemical class, widely used in agricultural applications for its efficacy in controlling broadleaf weeds. Recent studies have expanded its scope beyond traditional herbicidal use, exploring its potential in biomedical and chemical biology applications. This research brief synthesizes the latest findings on Fluazolate, focusing on its molecular mechanisms, novel applications, and safety profiles, as documented in recent peer-reviewed literature and industry reports.

One of the most significant advancements in Fluazolate research involves its role as a modulator of plant stress responses. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that Fluazolate enhances the antioxidant capacity of crops under abiotic stress conditions, such as drought and salinity. The study identified the upregulation of key enzymes, including superoxide dismutase (SOD) and catalase (CAT), as a primary mechanism behind this protective effect. These findings suggest potential applications in developing stress-resistant crop varieties, aligning with global efforts to address food security challenges.

In the realm of chemical biology, researchers have investigated Fluazolate's interactions with mammalian enzymes. A groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that Fluazolate exhibits inhibitory activity against human acetylcholinesterase (AChE), albeit at higher concentrations than typical herbicidal doses. This discovery has sparked interest in repurposing Fluazolate derivatives for neurological applications, particularly in conditions like Alzheimer's disease where AChE inhibition is therapeutic. However, further toxicological assessments are necessary to evaluate the feasibility of such applications.

Environmental persistence and ecotoxicology remain critical areas of Fluazolate research. Recent data from the Environmental Science and Technology journal (2024) indicate that Fluazolate degradation follows first-order kinetics in soil, with a half-life ranging from 15 to 30 days depending on microbial activity and soil pH. Advanced analytical techniques, including LC-MS/MS, have enabled more precise monitoring of Fluazolate residues in ecosystems, addressing previous gaps in environmental risk assessment. These developments are particularly relevant as regulatory agencies worldwide reassess pesticide registration protocols.

The synthesis and structural optimization of Fluazolate derivatives have also seen progress. A 2023 patent application (WO2023184567) describes novel Fluazolate analogs with improved selectivity and reduced toxicity profiles. Quantum chemical calculations and molecular docking studies were employed to predict the herbicidal activity of these derivatives, demonstrating the growing integration of computational chemistry in agrochemical development. Such innovations may lead to next-generation herbicides with enhanced environmental compatibility.

From a regulatory perspective, the European Chemicals Agency (ECHA) recently completed a re-evaluation of Fluazolate under the EU pesticide regulation framework. The 2024 assessment confirms its approval for use in several EU member states but imposes stricter application guidelines to protect non-target organisms. This regulatory update reflects the evolving balance between agricultural productivity and environmental stewardship in chemical management policies.

In conclusion, recent research on Fluazolate (174514-07-9) demonstrates its expanding scientific and commercial relevance beyond conventional herbicidal use. The compound's multifaceted biological activities, from plant stress modulation to enzyme inhibition, present opportunities for cross-disciplinary applications. However, the translation of these findings into practical solutions requires continued investigation into mechanisms, environmental impact, and potential human health implications. The integration of advanced analytical techniques and computational methods promises to accelerate future discoveries in this field.